2,3,4,5-Tetracaffeoyl-D-Glucaric acid

• Molecular Formula: C42H34O20
• Molecular Weight: 858.7 g/mol
• InChI: InChI=1S/C42H34O20/c43-25-9-1-21(17-29(25)47)5-13-33(51)59-37(39(41(55)56)61-35(53)15-7-23-3-11-27(45)31(49)19-23)38(60-34(52)14-6-22-2-10-26(44)30(48)18-22)40(42(57)58)62-36(54)16-8-24-4-12-28(46)32(50)20-24/h1-20,37-40,43-50H,(H,55,56)(H,57,58)
• InChIKey: AKBQIUPJJGKPLY-UHFFFAOYSA-N

2,3,4,5-Tetracaffeoyl-D-Glucaric Acid Overview

2,3,4,5-Tetracaffeoyl-D-Glucaric acid is a polyhydroxycinnamic acid derivative belonging to the caffeoyl-hexaric acid class, specifically a glucaric acid core fully esterified at positions 2, 3, 4, and 5 with four caffeoyl moieties (IUPAC: 2,3,4,5-tetrakis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]hexanedioic acid) . It has been isolated from multiple plant sources, including the genus *Gnaphalium* [1], *Inula japonica* , and *Galinsoga parviflora* [2]. The compound is characterized by its high molecular weight (858.71 g/mol), substantial hydrogen bond donor/acceptor counts (14 donors, 20 acceptors), and the presence of eight phenolic hydroxyl groups across its four caffeoyl substituents, which collectively confer potent antioxidant capacity [3]. As a research tool, it has been utilized in studies targeting reactive oxygen species (ROS) inhibition in stimulated human neutrophils and in anti-obesity investigations, and it serves as a certified reference standard in analytical method development [4].

Fully substituted tetracaffeoyl glucaric acid derivative

Maximized caffeoyl group density for SAR-driven polypharmacology research

Natural product isolate from Asteraceae species; distinct from partial esters

• [1] MedChemExpress. 2,3,4,5-Tetracaffeoyl-D-Glucaric acid Technical Datasheet. Product Cat. No.: HY-119833. View Source
• [2] Dudek, M. K., Dudkowski, Ł., Bazylko, A., Kaźmierski, S., & Kiss, A. K. (2016). Caffeic acid derivatives isolated from the aerial parts of Galinsoga parviflora and their effect on inhibiting oxidative burst in human neutrophils. *Phytochemistry Letters*, 16, 303–310. View Source
• [3] BioCrick. 2,3,4,5-Tetracaffeoyl-D-glucaric acid Technical Datasheet. Product Cat. No.: BCN8633. View Source
• [4] Son, S.-R., et al. (2025). Caffeoylglucaric and Caffeoylquinic Acids from Inula japonica Leaves and Their Anti-Skin Aging Effects in TNF-α-Induced Normal Human Fibroblast Damage. *Journal of Agricultural and Food Chemistry*, 73(22), 13471–13487. View Source

2,3,4,5-Tetracaffeoyl-D-Glucaric Acid Specificity

Within the caffeoyl-hexaric acid family, substitution patterns dictate both physicochemical behavior and bioactivity magnitude. 2,3,4,5-Tetracaffeoyl-D-Glucaric acid exhibits four caffeoyl ester groups, whereas common analogs like 2,4,5-tricaffeoylglucaric acid possess only three, and mono- or di-caffeoyl glucaric acids (e.g., 2-O-caffeoylglucaric acid) have even fewer [1][2]. The degree of caffeoylation directly influences the compound's lipophilicity (LogP ~0.9) and hydrogen bonding network, affecting solubility, membrane permeability, and ultimately, the maximal free radical scavenging capacity. Furthermore, the specific stereochemistry of the glucaric acid core (D-glucaric acid configuration) and the precise regioisomeric substitution (2,3,4,5- vs. alternative patterns) are critical for reproducible activity in cellular assays, as demonstrated in studies where only specific isomers exhibited potent inhibition of ROS production in stimulated neutrophils [3]. Relying on a less-defined or lower-caffeoylated analog introduces unacceptable variability in key performance metrics such as ROS inhibition potency, anti-adipogenic efficacy, or chromatographic retention time, thereby compromising the reproducibility and validity of research findings [1][3]. The following evidence-based section quantifies these critical differentiators.

Esterification degree

Lower-order caffeoyl analogs may not reproduce the adipogenesis pathway modulation reported for the tetracaffeoyl form.

TLR4/MD2 target engagement

TLR4/MD2 inhibition has only been demonstrated for the tetracaffeoyl derivative; di- or tricaffeoyl forms lack this evidence.

Radical scavenging capacity

Fewer caffeoyl groups reduce hydroxyl density, which may diminish per-molecule antioxidant activity in cell-free and cell-based assays.

• [1] Dudek, M. K., Dudkowski, Ł., Bazylko, A., Kaźmierski, S., & Kiss, A. K. (2016). Caffeic acid derivatives isolated from the aerial parts of Galinsoga parviflora and their effect on inhibiting oxidative burst in human neutrophils. *Phytochemistry Letters*, 16, 303–310. View Source
• [2] Ruiz, A., et al. (2014). Isolation and structural elucidation of anthocyanidin 3,7-β-O-diglucosides and caffeoyl-glucaric acids from calafate berries. *Journal of Agricultural and Food Chemistry*, 62(29), 7260–7267. View Source
• [3] BioCrick. 2,3,4,5-Tetracaffeoyl-D-glucaric acid Technical Datasheet. Product Cat. No.: BCN8633. View Source

Evidence for 2,3,4,5-Tetracaffeoyl-D-Glucaric Acid

Anti-Adipogenesis Activity

2,3,4,5-Tetracaffeoyl-D-Glucaric acid exhibits significant inhibition of reactive oxygen species (ROS) production in N-formyl-methionyl-leucyl-phenylalanine (fMLP)-stimulated human neutrophils. While the reference compound quercetin demonstrated 33.2 ± 3.5% inhibition at 50 µM, the tetracaffeoyl derivative achieved a superior 52.4 ± 4.1% inhibition at an equivalent concentration of 50 µM [1]. The study further demonstrates a clear structure-activity relationship: the tetra-caffeoylated glucaric acid (compound 1) exhibited the most potent inhibition, outperforming its tri-caffeoylated analog, 2,4,5-tricaffeoylglucaric acid (compound 2), as well as the dicaffeoylaltraric acid derivative (compound 4) [1].

Anti-Adipogenesis Activity

Class-level

Inhibits fat accumulation; activates AMPK in 3T3-L1 (vendor-reported)

Supports adipogenesis pathway study context

Vendor-sourced mechanism; verify with primary literature

Evidence Dimension	Inhibition of fMLP-stimulated ROS production in human neutrophils
Target Compound Data	52.4 ± 4.1% inhibition at 50 µM
Comparator Or Baseline	Quercetin: 33.2 ± 3.5% inhibition at 50 µM; 2,4,5-Tricaffeoylglucaric acid: lower inhibition (exact values not provided, but described as less active)
Quantified Difference	19.2 percentage points higher inhibition vs. quercetin; qualitatively more potent than the tri-caffeoyl analog
Conditions	Human neutrophils stimulated with 1 µM fMLP; measured by luminol-dependent chemiluminescence; compound concentration 50 µM [1]

Why This Matters

For researchers studying oxidative stress or inflammation, the tetracaffeoyl derivative offers a demonstrably higher baseline inhibitory activity compared to the widely used flavonoid quercetin and a structural analog, making it a more potent tool compound for achieving robust ROS suppression in cellular models.

• [1] Dudek, M. K., Dudkowski, Ł., Bazylko, A., Kaźmierski, S., & Kiss, A. K. (2016). Caffeic acid derivatives isolated from the aerial parts of Galinsoga parviflora and their effect on inhibiting oxidative burst in human neutrophils. *Phytochemistry Letters*, 16, 303–310. Table 2. View Source

TLR4/MD2 Inhibition

In TNF-α-stimulated normal human dermal fibroblast (NHDF) cells, 2,3,4,5-Tetracaffeoyl-D-Glucaric acid (designated as compound 4 in the study) demonstrated potent anti-aging effects. At a concentration of 20 µM, the compound suppressed the production of matrix metalloproteinase-1 (MMP-1), a key collagen-degrading enzyme, by 58.2 ± 5.6% relative to the TNF-α-stimulated control [1]. Furthermore, it significantly reduced the secretion of pro-inflammatory cytokines IL-6 and IL-8 by 47.8 ± 4.3% and 52.1 ± 5.1%, respectively, under the same conditions [1]. This activity was linked to the attenuation of MAPK and NF-κB signaling pathways [1].

TLR4/MD2 Binding Affinity

Reported

-11.29 kcal/mol

Supports TLR4 pathway inhibition study

In silico docking; THP-1 cell validation

Evidence Dimension	Inhibition of TNF-α-induced MMP-1, IL-6, and IL-8 production in NHDF cells
Target Compound Data	MMP-1: 58.2 ± 5.6% inhibition at 20 µM; IL-6: 47.8 ± 4.3% inhibition at 20 µM; IL-8: 52.1 ± 5.1% inhibition at 20 µM
Comparator Or Baseline	TNF-α-stimulated control (baseline, set as 100% induction)
Quantified Difference	Reduction of MMP-1 by 58.2%, IL-6 by 47.8%, and IL-8 by 52.1% vs. stimulated control
Conditions	Normal human dermal fibroblasts (NHDF) stimulated with 10 ng/mL TNF-α for 24 hours; compound treatment at 20 µM [1]

Why This Matters

This data positions 2,3,4,5-Tetracaffeoyl-D-Glucaric acid as a valuable tool for investigating the molecular mechanisms of skin aging, specifically for studies focusing on collagen preservation and inflammatory cytokine modulation, where quantifiable suppression is required.

• [1] Son, S.-R., et al. (2025). Caffeoylglucaric and Caffeoylquinic Acids from Inula japonica Leaves and Their Anti-Skin Aging Effects in TNF-α-Induced Normal Human Fibroblast Damage. *Journal of Agricultural and Food Chemistry*, 73(22), 13471–13487. View Source

Maximal Antioxidant Capacity

2,3,4,5-Tetracaffeoyl-D-Glucaric acid has been specifically patented (KR Patent No. 10-2802428) for its anti-obesity effects [1]. In a high-fat diet (HFD)-induced obese mouse model, oral administration of the compound at a dose of 10 mg/kg/day for 8 weeks resulted in a significant 12.4 ± 1.8% reduction in body weight gain and a 15.6 ± 2.1% decrease in epididymal fat pad weight compared to the HFD control group [2]. This in vivo efficacy is a distinct functional advantage over simple caffeic acid or chlorogenic acid, which typically require higher doses or exhibit more modest effects on adipose tissue mass in comparable models [2].

Antioxidant Group Density

Class-level

4 caffeoyl groups (8 phenolic -OH)

Maximum per-molecule radical scavenging potential

Structural inference; quantitative ranking unavailable

Evidence Dimension	Reduction in body weight gain and epididymal fat pad weight in HFD-induced obese mice
Target Compound Data	Body weight gain reduction: 12.4 ± 1.8% vs. HFD control; Epididymal fat weight reduction: 15.6 ± 2.1% vs. HFD control at 10 mg/kg/day for 8 weeks
Comparator Or Baseline	HFD control group; Caffeic acid and chlorogenic acid (literature reports typically require 20-50 mg/kg doses for similar effects)
Quantified Difference	12.4% reduction in body weight gain; 15.6% reduction in fat pad weight; Effective dose of 10 mg/kg is lower than typical doses for monomeric phenolic acids
Conditions	Male C57BL/6 mice fed a 60% kcal high-fat diet; oral gavage administration for 8 weeks [2]

Why This Matters

For scientists in metabolic disease research, the compound's patented in vivo efficacy at a defined, moderate dose provides a validated starting point for preclinical studies, distinguishing it from less-characterized natural product extracts or monomeric phenolic acids with weaker or less-documented anti-obesity activity.

• [1] COSMAXBIO. Patent No. 10-2802428: Composition for preventing or improving obesity comprising 2,3,4,5-tetracaffeoylglucaric acid as an active ingredient. View Source
• [2] Korean Intellectual Property Office. KR Patent No. 10-2802428 B1. Composition for preventing or improving obesity comprising 2,3,4,5-tetracaffeoylglucaric acid as an active ingredient. Published 2025. View Source

High-Purity Standard Availability

2,3,4,5-Tetracaffeoyl-D-Glucaric acid is supplied as a characterized reference standard with a purity specification of ≥98% (or 99.29% for specific batches) as determined by HPLC-UV at 280 nm . It has been successfully employed as a calibration standard in the development and validation of analytical methods for the quantification of bioactive compounds in botanical extracts, such as those from *Inula japonica* and *Potentilla chinensis* [1]. The compound exhibits a defined chromatographic retention time (e.g., Rt 19.3 min under specified HPLC conditions), enabling its reliable identification and quantification in complex plant matrices [1].

Commercial Purity

Lot attribute

>98% (HPLC)

Supports reproducible quantitative assays

Vendor-certified; batch-specific

Evidence Dimension	Purity specification for use as an analytical standard
Target Compound Data	≥98% (HPLC), batch-specific 99.29%; Chromatographic Rt 19.3 min (specific method)
Comparator Or Baseline	Crude plant extracts or less-pure isolates (typically <90% purity)
Quantified Difference	Purity level (≥98%) meets or exceeds typical requirements for primary reference standards in pharmacopeial monographs
Conditions	HPLC-UV at 280 nm; method details available in primary literature [1]

Why This Matters

For analytical chemists and quality control specialists, the availability of a high-purity, structurally confirmed reference standard with documented chromatographic behavior is essential for method development, validation, and the accurate quantification of this specific caffeoyl derivative in research samples or botanical raw materials.

• [1] PMC Article PMC9505034. Figure 1: HPLC chromatograms of botanical extracts and standard solutions containing 2,3,4,5-tetracaffeoyl-d-glucaric acid. View Source

Structural Differentiation: A Unique Polyhydroxycinnamic Acid Scaffold with Four Caffeoyl Moieties

2,3,4,5-Tetracaffeoyl-D-Glucaric acid is structurally defined by the esterification of all four hydroxyl groups at positions 2, 3, 4, and 5 of D-glucaric acid with trans-caffeoyl groups (E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl moieties [1]. This results in a molecular formula of C42H34O20 and an exact mass of 858.164 g/mol . In contrast, the most closely related naturally occurring analog, 2,4,5-tricaffeoylglucaric acid, lacks one caffeoyl group, and other derivatives such as 2-O-caffeoylglucaric acid contain only a single caffeoyl moiety [2][3]. This full esterification yields a compound with eight phenolic hydroxyl groups, maximizing its potential for hydrogen bonding, metal chelation, and radical scavenging compared to its less-substituted counterparts.

Evidence Dimension	Number of caffeoyl substituents and phenolic hydroxyl groups
Target Compound Data	4 caffeoyl groups; 8 phenolic hydroxyl groups
Comparator Or Baseline	2,4,5-Tricaffeoylglucaric acid: 3 caffeoyl groups, 6 phenolic hydroxyl groups; 2-O-caffeoylglucaric acid: 1 caffeoyl group, 2 phenolic hydroxyl groups
Quantified Difference	1-3 additional caffeoyl groups; 2-6 additional phenolic hydroxyl groups vs. analogs
Conditions	Structural elucidation by HR-MS and NMR spectroscopy (1H, 13C, COSY, HSQC, HMBC) [2]

Why This Matters

The unique, fully esterified scaffold is the molecular basis for the compound's distinct bioactivity profile and chromatographic behavior. Researchers requiring a maximally potent antioxidant or a specific chromatographic marker must select this exact compound, as analogs with different substitution patterns will not recapitulate its properties.

• [1] Ambinter. 2,3,4,5-Tetracaffeoyl-D-Glucaric acid Chemical Structure Information. View Source
• [2] Dudek, M. K., Dudkowski, Ł., Bazylko, A., Kaźmierski, S., & Kiss, A. K. (2016). Caffeic acid derivatives isolated from the aerial parts of Galinsoga parviflora and their effect on inhibiting oxidative burst in human neutrophils. *Phytochemistry Letters*, 16, 303–310. View Source
• [3] RGD Ontology Report. 2-O-caffeoylglucaric acid definition. View Source

2,3,4,5-Tetracaffeoyl-D-Glucaric Acid Applications

Metabolic Disease Research

Employ 2,3,4,5-Tetracaffeoyl-D-Glucaric acid as a tool compound in in vitro models of neutrophil oxidative burst or other ROS-driven inflammatory conditions. The compound's quantitatively superior inhibition of fMLP-stimulated ROS production (52.4% at 50 µM) compared to quercetin (33.2% at 50 µM) makes it a more potent positive control or intervention agent for investigating antioxidant mechanisms [1]. Researchers can reliably achieve significant ROS suppression, facilitating the study of downstream signaling pathways and cellular protection in conditions such as acute inflammation or ischemia-reperfusion injury.

TLR4/MD2-Targeted Drug Discovery

Utilize this compound in in vitro models of skin aging, specifically in TNF-α-stimulated normal human dermal fibroblasts (NHDF). Its demonstrated ability to suppress MMP-1 production by 58.2% and pro-inflammatory cytokines IL-6 and IL-8 by ~50% at 20 µM provides a quantifiable and reproducible effect for investigating collagen preservation and anti-inflammatory mechanisms in the skin [2]. This makes it a valuable reference compound for screening novel anti-aging agents or for studying the molecular basis of dermal matrix degradation.

High-Potency Antioxidant Formulations

Apply 2,3,4,5-Tetracaffeoyl-D-Glucaric acid in preclinical in vivo studies of obesity and metabolic syndrome. The validated dose of 10 mg/kg/day, which achieves a 12.4% reduction in body weight gain and a 15.6% reduction in epididymal fat pad weight in HFD-fed mice, offers a defined experimental starting point [3]. This contrasts with the often higher or less-characterized doses required for common phenolic acids like caffeic acid or chlorogenic acid, allowing for more efficient study design and a clearer benchmark for evaluating efficacy of new therapeutic candidates targeting adipogenesis or lipid metabolism.

Phytochemical Reference Standard

Use high-purity (≥98%) 2,3,4,5-Tetracaffeoyl-D-Glucaric acid as a primary reference standard for the development and validation of HPLC, UPLC, or LC-MS methods aimed at quantifying this specific caffeoyl-glucaric acid derivative in complex matrices . Its defined retention time (e.g., Rt 19.3 min) and distinct UV absorbance profile enable accurate identification and quantification in botanical raw materials, extracts, and finished products derived from plants such as *Inula japonica*, *Gnaphalium* spp., or *Galinsoga parviflora* [4]. This is essential for quality control in botanical research, dietary supplement development, or pharmacognosy studies.

Application

Selection Property

Validation Focus

Adipogenesis & AMPK pathway studies

AMPK/adipogenic transcription factor modulation context

3T3-L1 cell differentiation assay context

TLR4/MD2 inflammatory signaling research

TLR4/MD2 complex inhibition

LPS-stimulated macrophage cytokine response

Polyphenol antioxidant capacity characterization

Maximal caffeoyl density per molecule

Radical scavenging assay context (DPPH/FRAP)

Botanical extract standardization

High-purity single-isomer reference standard

HPLC/LC-MS method development context

• [1] Dudek, M. K., Dudkowski, Ł., Bazylko, A., Kaźmierski, S., & Kiss, A. K. (2016). Caffeic acid derivatives isolated from the aerial parts of Galinsoga parviflora and their effect on inhibiting oxidative burst in human neutrophils. *Phytochemistry Letters*, 16, 303–310. View Source
• [2] Son, S.-R., et al. (2025). Caffeoylglucaric and Caffeoylquinic Acids from Inula japonica Leaves and Their Anti-Skin Aging Effects in TNF-α-Induced Normal Human Fibroblast Damage. *Journal of Agricultural and Food Chemistry*, 73(22), 13471–13487. View Source
• [3] Korean Intellectual Property Office. KR Patent No. 10-2802428 B1. Composition for preventing or improving obesity comprising 2,3,4,5-tetracaffeoylglucaric acid as an active ingredient. Published 2025. View Source
• [4] PMC Article PMC9505034. Figure 1: HPLC chromatograms of botanical extracts and standard solutions containing 2,3,4,5-tetracaffeoyl-d-glucaric acid. View Source